Cas no 132180-14-4 (Propanedioic acid, methyl-, 1,1-dimethylethyl methyl ester)

• Product Name: Propanedioic acid, methyl-, 1,1-dimethylethyl methyl ester
• CAS No: 132180-14-4
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 1229971
• PubChem ID: 25198323
• Update Time: 2025-04-20

Propanedioic acid, methyl-, 1,1-dimethylethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl-, 1,1-dimethylethyl methyl ester
• 3-O-tert-butyl 1-O-methyl 2-methylpropanedioate
• SCHEMBL2167963
• DB-147837
• 1-tert-butyl 3-methyl 2-methylmalonate
• DTXSID50649049
• 132180-14-4
• 1-tert-butyl3-methyl2-methylmalonate
• JDQGMPGKDBIWOI-UHFFFAOYSA-N
• tert-Butyl methyl methylpropanedioate

• Inchi： 1S/C9H16O4/c1-6(7(10)12-5)8(11)13-9(2,3)4/h6H,1-5H3
• InChI Key： JDQGMPGKDBIWOI-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OC)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų